Cas no 10307-00-3 (4-Octyn-3-ol)
4-Octyn-3-ol structure
Product Name:4-Octyn-3-ol
CAS No:10307-00-3
MF:C8H14O
MW:126.196162700653
CID:1135669
PubChem ID:12354326
Update Time:2025-04-20
4-Octyn-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-Octyn-3-ol
- oct-4-yn-3-ol
- SCHEMBL4530368
- DTXSID10493606
- 10307-00-3
-
- Inchi: 1S/C8H14O/c1-3-5-6-7-8(9)4-2/h8-9H,3-5H2,1-2H3
- InChI Key: IYTPLTLHQFCOJN-UHFFFAOYSA-N
- SMILES: OC(C#CCCC)CC
Computed Properties
- Exact Mass: 126.104465g/mol
- Monoisotopic Mass: 126.104465g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 126.2g/mol
- XLogP3: 2.1
- Topological Polar Surface Area: 20.2Ų
4-Octyn-3-ol Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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